Cas no 2228441-19-6 (5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228441-19-6
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 5879781
• PubChem ID: 165633026
• Update Time: 2025-05-19

5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-Difluorocyclohexyl)-3-isoxazolecarboxylic acid
• 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid
• 2228441-19-6
• EN300-1951160

• Inchi： 1S/C10H11F2NO3/c11-10(12)3-1-6(2-4-10)8-5-7(9(14)15)13-16-8/h5-6H,1-4H2,(H,14,15)
• InChI Key： OAHNSOUBYHPAEZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCC(F)(F)CC2)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 382.6±42.0 °C(Predicted)
• pka: 3.43±0.10(Predicted)

Additional information on 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228441-19-6)

5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228441-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class of heterocyclic compounds, which are known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a 4,4-difluorocyclohexyl side chain and a carboxylic acid functional group at the 3-position of the oxazole ring, contribute to its unique chemical properties and potential applications.

The 4,4-difluorocyclohexyl moiety introduces electron-withdrawing effects through the fluorine atoms, which can influence the reactivity and binding affinity of the molecule. This structural motif is often employed in drug design to enhance metabolic stability and improve pharmacokinetic profiles. In contrast, the carboxylic acid group provides a site for further functionalization, allowing for the synthesis of derivatives with tailored biological activities. The oxazole ring itself is a well-studied scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The fluorinated cyclohexyl group is particularly noteworthy, as it has been shown to enhance binding interactions by optimizing steric complementarity with target sites.

In vitro studies have begun to explore the potential of this compound as a lead candidate for further drug development. Initial assays indicate promising activity against targets such as COX-2 and certain proteases involved in pathogenic processes. The 1,2-oxazole core is recognized for its ability to modulate biological pathways associated with these targets, making it a valuable building block for medicinal chemists.

The synthesis of 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cycloaddition reactions to form the oxazole ring and subsequent functionalization at the 3-position with the carboxylic acid group. The introduction of the 4,4-difluorocyclohexyl moiety requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also influenced these synthetic routes, emphasizing sustainability and reduced environmental impact.

The pharmacological potential of this compound is further supported by its structural similarity to known bioactive molecules. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can identify potential therapeutic applications more efficiently. These approaches allow for rapid assessment of binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties before proceeding to costly experimental validation.

As interest in fluorinated compounds grows due to their enhanced bioavailability and metabolic stability, 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid represents a promising candidate for future pharmacological investigations. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases.

The development of new drugs remains a cornerstone of modern medicine, and compounds like 5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid contribute significantly to this effort. By combining traditional synthetic chemistry with cutting-edge computational techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.

In conclusion,5-(4,4-difluorocyclohexyl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228441-19-6) is a structurally intriguing compound with substantial potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable asset in the quest for novel therapeutic interventions.